Cas no 17609-32-4 (3,5,7-Nonatrien-2-one)

• Product Name: 3,5,7-Nonatrien-2-one
• CAS No: 17609-32-4
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 149691
• PubChem ID: 86592
• Update Time: 2025-04-19

3,5,7-Nonatrien-2-one Chemical and Physical Properties

Names and Identifiers

• 3,5,7-Nonatrien-2-one
• nona-3,5,7-trien-2-one
• AC1L3BVQ
• AG-E-26487
• CTK0H6112
• Hexadienylidene acetone
• LS-96928
• DTXSID40864784
• SCHEMBL9724372
• 17609-32-4

• Inchi： 1S/C9H12O/c1-3-4-5-6-7-8-9(2)10/h3-8H,1-2H3
• InChI Key： YHVZVLYNHHTMSL-UHFFFAOYSA-N
• SMILES： O=C(C)C=CC=CC=CC

Computed Properties

• Exact Mass: 136.08886
• Monoisotopic Mass: 136.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07